Cas no 625-08-1 (b-Hydroxyisovaleric Acid)

b-Hydroxyisovaleric Acid Properties

Names and Identifiers

• beta-hydroxyisovaleric acid
• RARECHEM AL BO 2324
• 3-B-HYDROXYBUTYRIC ACID
• 3-HYDROXY-3-METHYLBUTANOIC ACID
• 3-HYDROXY-3-METHYL BUTYRIC ACID
• BETA-HYDROXY-3-METHYL BUTYRIC ACID
• BETA-HYDROXY BETA-METHYLBUTYRATE
• HYDROXYISOVALERIC ACID, BETA-
• β-Hydroxyisovaleric Acid
• HYDROXYISOVALERIC ACID, BETA-(RG)
• &beta
• 3-Hydroxy-3-methylbutyric Acid
• 3-Hydroxyisovaleric acid
• Hmb-d6
• 3-OH-isovaleric acid
• 3-hydroxy-isovaleric acid
• 3-hydroxy-3-methyl-butanoic acid
• Butanoic acid, 3-hydroxy-3-methyl-
• beta-Hydroxy-beta-methylbutyrate
• B-hydroxyisovaleric acid
• beta-hydroxy-beta-methylbutyric acid
• 3-Hydroxyisovalerate
• 3-hydroxy-3-methyl-Butyric acid
• AXFYFNCPONWUHW-UHFFFAOYSA-N
• 3F752311CD
• 3-Hyd
• +Expand

• MDL： MFCD00059081
• InChIKey： AXFYFNCPONWUHW-UHFFFAOYSA-N
• Inchi： 1S/C5H10O3/c1-5(2,8)3-4(6)7/h8H,3H2,1-2H3,(H,6,7)
• SMILES： O([H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])C(=O)O[H]

Computed Properties

• Exact Mass: 118.062994g/mol
• Surface Charge: 0
• XLogP3: -0.3
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 118.062994g/mol
• Monoisotopic Mass: 118.062994g/mol
• Topological Polar Surface Area: 57.5Ų
• Heavy Atom Count: 8
• Complexity: 95.8
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 0.23200
• PSA: 57.53000
• Refractive Index: n20/D 1.4415(lit.)
• Water Partition Coefficient: Soluble in water and ethanol.
• Boiling Point: 88 °C/1 mmHg(lit.)
• Melting Point: −80 °C (lit.)
• Flash Point: Fahrenheit: 235.4 ° f
  Celsius: 113 ° c
  
• Color/Form: Light yellow liquid.
• Solubility: It is miscible with water.
• Density: 0.938 g/mL at 25 °C(lit.)

b-Hydroxyisovaleric Acid Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：UN 3334
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Pure form -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases： 36/37/38
• Signal Word：Warning
• FLUKA BRAND F CODES：10-13-21

b-Hydroxyisovaleric Acid Customs Data

• HS CODE：2918199090
• Customs Data：

  China Customs Code:

  2918199090

  Overview:

  HS: 2918199090. Other alcohol containing but not other oxy carboxylic acids(Including its anhydride\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918199090 other carboxylic acids with alcohol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Acids/Esters